4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile

• IUPAC Name: 4-(2-methoxyphenyl)-2-methylsulfanyl-6-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C20H16N2OS/c1-23-19-11-7-6-10-15(19)16-12-18(14-8-4-3-5-9-14)22-20(24-2)17(16)13-21/h3-12H,1-2H3
• InChI Key: NUFPAFRSBRZGTD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C2=CC(=NC(=C2C#N)SC)C3=CC=CC=C3
• Molecular Formula: C20H16N2OS
• Molecular Weight: 332.4 g/mol

Description

4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile, also known as MMNP, is a chemical compound that belongs to the class of nicotinonitrile derivatives. MMNP has been widely studied for its potential applications in the field of medicinal chemistry, particularly for its ability to act as a potent inhibitor of certain enzymes and proteins. In

Mechanism of Action

The mechanism of action of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. For example, 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile has been shown to inhibit the activity of the enzyme tyrosinase by binding to the active site of the enzyme and preventing it from catalyzing the production of melanin.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile are still being studied, but it is believed to have a wide range of potential applications in the field of medicinal chemistry. For example, 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile has been shown to exhibit antioxidant properties, which could make it a potential candidate for the treatment of oxidative stress-related disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile is its potential as a potent inhibitor of certain enzymes and proteins. This makes it a valuable tool for studying the mechanisms of these enzymes and proteins, as well as for developing new therapies for diseases that are associated with their dysfunction.
However, one of the limitations of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile is its relatively low yield in the synthesis process. This can make it difficult to produce large quantities of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile for use in lab experiments.

Future Directions

There are many potential future directions for research on 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile. One area of research could focus on the development of more efficient synthesis methods for 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile, which could increase its availability for use in lab experiments. Another area of research could focus on the development of new therapies based on the enzyme-inhibiting properties of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile, particularly for the treatment of hyperpigmentation disorders and cancer. Finally, research could also focus on the biochemical and physiological effects of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile, particularly in relation to its antioxidant properties, to identify new potential applications for this compound in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile involves a series of chemical reactions that begin with the reaction of 2-chloro-5-methoxybenzoic acid with thioacetic acid to produce 2-(methylthio)-5-methoxybenzoic acid. This intermediate is then reacted with 4-(2-nitrophenyl)-2-phenylnicotinonitrile to produce 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile. The overall yield of this synthesis method is approximately 40%.

Scientific Research Applications

4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile has been found to exhibit a wide range of potential applications in the field of medicinal chemistry. One of the most promising applications of 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile is as an inhibitor of certain enzymes and proteins. For example, 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile has been shown to inhibit the activity of the enzyme tyrosinase, which is involved in the production of melanin. This makes 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile a potential candidate for the treatment of hyperpigmentation disorders such as melasma and age spots.
In addition to its potential as an enzyme inhibitor, 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile has also been studied for its anticancer properties. 4-(2-methoxyphenyl)-2-(methylthio)-6-phenylnicotinonitrile has been shown to induce apoptosis (programmed cell death) in cancer cells, making it a potential candidate for the development of new cancer therapies.